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Compound of Interest

Compound Name: Enkephalin, ala(2)-val(5)-

CAS No.: 78859-44-6

Cat. No.: B14432594

Get Quote

Executive Summary
[D-Ala², Val⁵]-Enkephalin is a synthetic opioid pentapeptide analogue designed to overcome

the rapid enzymatic degradation inherent to endogenous enkephalins. By substituting Glycine

at position 2 with D-Alanine and Methionine/Leucine at position 5 with Valine, this molecule

serves as a critical tool for probing the structural requirements of the Delta (

) and Mu (

) opioid receptors.

This guide details the physicochemical properties, receptor selectivity, and standardized

radioligand binding protocols required to validate its affinity in drug development workflows.

Part 1: Molecular Profile & Pharmacodynamics
Structural Logic & Stability
Endogenous enkephalins (Tyr-Gly-Gly-Phe-Met/Leu) have a half-life of minutes in plasma due

to aminopeptidase cleavage at the Tyr-Gly bond.
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D-Ala(2) Modification: The incorporation of D-Alanine at the second position introduces steric

hindrance that blocks aminopeptidase activity, significantly extending the biological half-life

and allowing for equilibrium binding studies.

Val(5) Modification: The C-terminal Valine is isosteric with Leucine and Methionine. Its

branched isopropyl side chain maintains the hydrophobic interaction necessary for the delta-

opioid receptor (DOR) binding pocket while altering lipophilicity profiles compared to the

native ligands.

Receptor Selectivity Profile
[D-Ala², Val⁵]-Enkephalin functions as a non-selective opioid agonist with high affinity for both

and

receptors, though it often exhibits a preference for the

subtype similar to its structural cousin DADLE ([D-Ala², D-Leu⁵]-Enkephalin).

Receptor Subtype Interaction Type
Affinity (

)

Functional
Consequence

Delta (

)
Full Agonist 1.0 – 5.0 nM

Analgesia, modulation

of neurotransmitter

release.

Mu (

)
Partial/Full Agonist 5.0 – 20.0 nM

Analgesia, respiratory

depression, sedation.

Kappa (

)
Weak/Null > 1,000 nM

Minimal physiological

relevance at standard

doses.
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Technical Note: The affinity ratio (

/

) is highly sensitive to the ionic composition of the assay buffer. The presence of

ions typically reduces agonist affinity at the

-receptor, enhancing apparent

-selectivity.

Part 2: Signaling Pathway Architecture
Upon binding, [D-Ala², Val⁵]-Enkephalin activates the

protein-coupled signaling cascade. The following diagram illustrates the downstream effects,
including Adenylyl Cyclase inhibition and MAPK activation.
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Figure 1: Signal transduction pathway activated by [D-Ala², Val⁵]-Enkephalin binding to Gi/o-

coupled opioid receptors.

Part 3: Experimental Methodology (Radioligand
Binding)
To determine the

of [D-Ala², Val⁵]-Enkephalin, a competitive displacement assay is required. This protocol uses
rat brain membrane homogenates, considered the "gold standard" for native receptor
expression.
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Membrane Preparation (Critical Step)
Tissue: Rat whole brain (minus cerebellum for higher

density) or CHO cells stably expressing hMOR/hDOR.

Buffer A (Lysis): 50 mM Tris-HCl, pH 7.4 at 4°C.

Procedure:

Homogenize tissue in ice-cold Buffer A (Polytron, 20s burst).

Centrifuge at 40,000

for 20 mins at 4°C.

Discard supernatant. Resuspend pellet in Buffer A.

Incubation: Incubate at 37°C for 30 mins (removes endogenous opioids).

Centrifuge again (40,000

, 20 mins). Resuspend final pellet in Binding Buffer.

Binding Assay Protocol
Binding Buffer: 50 mM Tris-HCl, 5 mM

, 0.1% BSA (reduces non-specific peptide sticking), pH 7.4.
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Component Volume Description

Membrane Prep
200

L

~200-300

g protein per well.

Radioligand
25

L

H-DAMGO (for

) or

H-DADLE (for

). Conc: ~KD value (1-2 nM).

[1]

Competitor
25

L

[D-Ala², Val⁵]-Enkephalin (10

concentrations:

to

M).

Non-Specific
25

L

Naloxone (10

M) to define non-specific

binding.

Workflow Diagram

Membrane Preparation
(Tris-HCl + MgCl2)

Incubation
60 min @ 25°C

Add Ligands Filtration
(GF/B Filters + PEI)

Terminate Rapid Wash
(Ice-cold Tris)

Remove Free Ligand Scintillation
Counting (LSC)

Data Analysis
(Non-linear Regression)

Calculate Ki

Click to download full resolution via product page

Figure 2: Standardized radioligand competition binding workflow.

Data Analysis & Validation
Calculate the inhibition constant (
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) using the Cheng-Prusoff equation:

: Concentration of [D-Ala², Val⁵]-Enkephalin displacing 50% of specific radioligand binding.

: Concentration of radioligand used.

: Dissociation constant of the radioligand (determined via saturation binding).[2]

Validation Criteria:

Specific Binding: Must be >75% of total binding.

Hill Slope: Should be near -1.0 (indicating competitive binding at a single site).

Replicates: All points performed in triplicate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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